Cas no 1165-53-3 (1,2,4-Triphenylbenzene)

1,2,4-Triphenylbenzene Properties

Names and Identifiers

• 1,1':2',1''-Terphenyl,4'-phenyl-
• 1,2,4-Triphenylbenzene
• 1,1':4',1''-Terphenyl, 2'-phenyl-
• 1,3,4-Triphenylbenzene
• Benzene, 1,2,4-triphenyl-
• m-Terphenyl, 4'-phenyl-
• o-Terphenyl, 4'-phenyl
• 4'-Phenyl-1,1':2',1''-terphenyl
• 1,1':2',1''-Terphenyl, 4'-phenyl-
• XXCVBOQRPQKVKY-UHFFFAOYSA-N
• F75394
• P2693
• BS-46562
• MFCD32062934
• CS-0378278
• 1165-53-3
• 1,3,4-triphenylbenzene
• 2,4-diphenyl-1,1'-biphenyl
• +Expand

• MDL： MFCD32062934
• InChIKey： XXCVBOQRPQKVKY-UHFFFAOYSA-N
• Inchi： 1S/C24H18/c1-4-10-19(11-5-1)22-16-17-23(20-12-6-2-7-13-20)24(18-22)21-14-8-3-9-15-21/h1-18H
• SMILES： C1(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])=C(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])=C([H])C=1C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 306.14094
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 306.140850574g/mol
• Heavy Atom Count: 24
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.7
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0
• Melting Point: 117.0 to 121.0 deg-C
• λmax: 250(Cyclohexane)(lit.)